Benzyl(2,2-difluoroethyl)amine
Overview
Description
Benzyl(2,2-difluoroethyl)amine, also known as N-Benzyl-2,2-difluoroethylamine, is an organic compound with the chemical formula C7H9F2N. It is a colorless liquid with a pungent odor, and is used in a variety of chemical and pharmaceutical applications. The compound is synthesized through the reaction of difluoroacetic anhydride and benzyl amine. It is used in the synthesis of several drugs, as well as in the production of other chemicals.
Scientific Research Applications
Synthesis of N-benzyl Propargylamines
This compound can be used in the one-pot catalyst-free chemoselective synthesis of N-benzyl propargylamines, which is important in organic chemistry for creating compounds with good functional group compatibility .
Drug Synthesis
It may also play a role in drug synthesis, particularly in the rational engineering of imine reductases (IREDs) to improve conversion and selectivity for N-benzyl cyclo-tertiary amines .
Mechanism of Action
Target of Action
Amines, in general, are known to interact with various biological targets, including enzymes and receptors
Mode of Action
Benzyl(2,2-difluoroethyl)amine is believed to undergo electrophilic 2,2-difluoroethylation of thiol, amine, and alcohol nucleophiles with a hypervalent iodine reagent . This transformation offers a complementary strategy to existing 2,2-difluoroethylation methods and allows access to a wide range of 2,2-difluoroethylated nucleophiles .
Biochemical Pathways
The compound’s ability to undergo 2,2-difluoroethylation suggests it may influence pathways involving thiol, amine, and alcohol nucleophiles .
Pharmacokinetics
The compound’s lipophilic nature, conferred by the 2,2-difluoroethyl group, may influence its bioavailability .
Result of Action
The compound’s ability to undergo 2,2-difluoroethylation suggests it may influence the function of molecules containing thiol, amine, and alcohol nucleophiles .
properties
IUPAC Name |
N-benzyl-2,2-difluoroethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2N/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUSJSLQIBWQADW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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